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Compound of Interest

Compound Name: 2,5-Dihydroxythiophenol

Cat. No.: B028663

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dihydroxythiophenol (CAS 2889-61-4), also known as 2-mercaptohydroquinone or 2-
thiobenzene-1,4-diol, is an aromatic organic compound containing two hydroxyl groups and
one thiol group attached to a benzene ring.[1] Despite its potential as a multifunctional
chemical intermediate, a comprehensive review of publicly available scientific literature and
chemical databases reveals a significant scarcity of in-depth technical information. This guide
summarizes the currently available data on its chemical properties and safety, while also
highlighting the notable absence of published research regarding its synthesis, biological
activity, and potential applications in drug development.

Chemical and Physical Properties

A summary of the known chemical and physical properties of 2,5-Dihydroxythiophenol is
presented in Table 1. The data is primarily sourced from safety data sheets (SDS) and
chemical supplier information.
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Property Value Reference
CAS Number 2889-61-4 [1]
Molecular Formula CeHe02S [1]
Molecular Weight 142.18 g/mol [1]

2-Mercaptohydroquinone, 2-
Alternate Names ) ] [1]
Thiobenzene-1,4-diol

Flash Point 155.3°C [2]

Density 1.437 g/cm3 [2]

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of 2,5-Dihydroxythiophenol are not readily
available in the public domain. While it is offered by several chemical suppliers for research
purposes, information regarding its manufacturing process or common laboratory synthesis
methods is absent from peer-reviewed literature and patent databases.[1][3]

The reactivity of 2,5-Dihydroxythiophenol can be inferred from its functional groups. The thiol
(-SH) group is a nucleophile and can participate in reactions such as alkylation, arylation, and
disulfide bond formation. The hydroquinone moiety suggests potential antioxidant activity
through the donation of hydrogen atoms from the hydroxyl groups. However, specific studies
detailing these reactions for this particular compound are lacking.

Biological Activity and Drug Development
Applications

A thorough search of pharmacological and life science databases reveals no published studies
on the biological activity, mechanism of action, or potential therapeutic applications of 2,5-
Dihydroxythiophenol. There is no available data on its efficacy in any disease models, its
enzymatic inhibition properties, or its cytotoxicity profile. Consequently, its potential as a lead
compound or building block in drug discovery remains entirely unexplored in the public
scientific literature. The compound is sold for research purposes only and is not intended for
diagnostic or therapeutic use.[1]
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Safety and Handling

Safety data sheets indicate that 2,5-Dihydroxythiophenol may cause serious eye irritation.[4]
It is also noted that it may form combustible dust concentrations in the air.[4] Standard
laboratory safety precautions, including the use of personal protective equipment such as
safety goggles and gloves, should be employed when handling this chemical.

Conclusion

2,5-Dihydroxythiophenol remains a chemical entity with a significant information gap in the
scientific literature. While its basic chemical identity and some physical properties are known,
there is a complete absence of published data regarding its synthesis, detailed reactivity,
biological effects, and potential applications in drug development and other scientific fields.
This lack of information presents an opportunity for novel research to explore the properties
and potential uses of this intriguing multifunctional aromatic thiol. Researchers and scientists
are encouraged to investigate this compound to fill the existing knowledge void.

Experimental Protocols

Due to the lack of published experimental studies involving 2,5-Dihydroxythiophenol, no
experimental protocols can be provided.

Visualizations

As there is no available information on signaling pathways, experimental workflows, or logical
relationships associated with 2,5-Dihydroxythiophenol, no diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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